Methyl (2-ethyl-1,3-dioxolan-2-yl)acetate

• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: methyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate
• InChI: InChI=1S/C8H14O4/c1-3-8(6-7(9)10-2)11-4-5-12-8/h3-6H2,1-2H3
• InChI Key: VDRQCADWGSAXPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1(OCCO1)CC(=O)OC

Description

Methyl (2-ethyl-1,3-dioxolan-2-yl)acetate is a useful research compound. Its molecular formula is C8H14O4 and its molecular weight is 174.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-oxopentanoate (3 g, 23.1 mmol) in toluene (30 mL) was added ethane-1,2-diol (3 mL, 70.2 mmol) and p-toluenesulfonic acid (500 mg, 2.91 mmol), the resulting mixture was stirred at 120° C. overnight. Then the mixture was concentrated and partitioned between ethyl acetate and aqueous saturated sodium bicarbonate solution. The phases were separated and the aqueous layer was extracted with ethyl acetate. The combined organic phase was washed with brine and dried over sodium sulfate; then it was filtered and concentrated to give methyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate (1.7 g, 42.5%) as yellow oil which was used without purification. Product tlc [petroleum ether/ethyl acetate (15:1) developed with iodine, Rf 0.6]